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Compound Name: (R)-(-)-BMS 204352
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Get Quote

Executive Summary
Current Status: (R)-(-)-BMS 204352 (Maxipost) is a potent fluoro-oxindole opener of large-

conductance Ca²⁺-activated K⁺ (BK/MaxiK) channels. It acts by shifting the voltage

dependence of activation to more negative potentials, effectively reducing the energetic barrier

for channel opening at physiological Ca²⁺ levels.

The Critical Challenge: While BMS 204352 is highly effective, it is not exclusively selective for

BK channels. It also activates KCNQ (Kv7) channels at overlapping concentrations. Therefore,

Iberiotoxin (IbTX)—a peptide toxin derived from Buthus tamulus—serves as the gold-standard

pharmacological scalpel to validate BK channel identity.

Key Insight: A current activated by BMS 204352 is confirmed as a "classic" BK current only if it

is subsequently abolished by Iberiotoxin. However, resistance to Iberiotoxin does not

immediately rule out BK channels; it may indicate the presence of the auxiliary

subunit (common in neurons) or off-target activation of KCNQ channels.
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The Opposing Forces
To understand the sensitivity profile, one must understand the opposing mechanisms of the

agonist (BMS 204352) and the antagonist (Iberiotoxin).

Mechanism of (R)-(-)-BMS 204352: This lipophilic molecule binds to the channel (likely at the

S6/RCK linker region or the hydrophobic pocket near the gate) and stabilizes the open

conformation. It increases the open probability (

) by shifting the

of activation hyperpolarized by 10–50 mV, depending on intracellular [Ca²⁺].

Mechanism of Iberiotoxin (IbTX): IbTX is a pore-blocker. It binds to the extracellular vestibule

of the BK

-subunit with high affinity (

pM), physically occluding K⁺ efflux.

Visualization of the Signaling Pathway
The following diagram illustrates the competitive landscape at the BK channel pore.
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Figure 1: Mechanistic interaction between BMS 204352 activation and Iberiotoxin blockade at

the BK channel interface.[1]

Comparative Analysis: BMS 204352 vs. Alternatives
When selecting a BK opener, specificity is the primary variable. BMS 204352 is often compared

to NS1619 (the historical standard) and NS11021 (a newer, more specific alternative).[2]

Performance Matrix
Feature (R)-(-)-BMS 204352 NS1619 NS11021

Primary Target
BK Channels (

subunit)
BK Channels BK Channels

Potency (EC50)
High (0.1 - 1.0

M)

Low (10 - 30

M)

High (~1.0

M)

Iberiotoxin Sensitivity
Yes (Definitive

validation)
Yes Yes

Major Off-Targets
KCNQ (Kv7)

Channels

L-type Ca²⁺ channels,

SERCA, Mitochondria
Fewer than NS1619

Solubility
Hydrophobic (DMSO

required)
Hydrophobic Hydrophobic

Clinical Status
Failed Phase III

(Stroke)
Research Tool Only Research Tool Only

Expert Insight on Off-Targets
BMS 204352 & KCNQ: Unlike NS1619, BMS 204352 activates KCNQ channels

(KCNQ4/2/3). If you apply BMS 204352 and observe a current that is resistant to Iberiotoxin,

do not assume your IbTX is degraded. You are likely recording a KCNQ current.

NS1619 & Mitochondria: NS1619 is "dirty." It inhibits mitochondrial respiration and affects

intracellular Ca²⁺ handling. BMS 204352 is cleaner regarding mitochondrial function but

"dirtier" regarding other K⁺ channels.
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The Self-Validating Experimental Protocol
To scientifically prove that a current activated by BMS 204352 is indeed a BK current, you must

perform a Pharmacological Subtraction Protocol.

Methodology: Whole-Cell Patch Clamp
Objective: Isolate IbTX-sensitive current fraction.

Reagents:

Bath Solution: Physiological Saline (e.g., Tyrode’s).

Pipette Solution: Low buffered Ca²⁺ (free Ca²⁺ ~150-300 nM) to allow BMS 204352 to

demonstrate its Ca²⁺-sensitizing effect.

Agonist: (R)-(-)-BMS 204352 (10

M).[3]

Antagonist: Iberiotoxin (100 nM).

Step-by-Step Workflow:

Baseline Stabilization: Establish a Giga-ohm seal and break-in. Hold membrane at -60 mV.

Run a voltage step protocol (-100 mV to +80 mV, 10 mV increments, 200ms duration) until

currents are stable for >3 minutes.

Agonist Application (Wash-in): Perfuse BMS 204352 (10

M).

Observation: Expect a rapid increase in outward current, particularly at positive potentials.

Metric: Wait for steady-state (usually 2-5 mins).

Antagonist Validation (The Test): Without washing out the BMS, add Iberiotoxin (100 nM) in

the presence of BMS 204352.
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Observation: If the current is BK-mediated, it should rapidly collapse back to (or below)

baseline levels.

Washout: Return to control bath solution.

Decision Logic for Data Interpretation
The following flowchart guides the interpretation of results, specifically addressing the "IbTX-

Resistant" scenario often encountered in neuronal preparations (due to

subunits or KCNQ).
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Figure 2: Logical workflow for identifying current sources when using BMS 204352.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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